Cas no 1956426-88-2 ((E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate)

• Product Name: (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate
• CAS No: 1956426-88-2
• MDL: MFCD28991886
• CID: 4631921
• Update Time: 2025-10-24

(E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-Tert-Butyl 2-Benzylidene-1-(2-Methoxyethyl)Hydrazinecarboxylate(WXC00930)
• (E)-Tert-Butyl 2-Benzylidene-1-(2-Methoxyethyl)Hydrazinecarboxylate
• (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate

• MDL： MFCD28991886

Additional information on (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate

Chemical Compound CAS No. 1956426-88-2: (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate

The compound (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate, identified by the CAS number 1956426-88-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a hydrazinecarboxylate moiety, a tert-butyl group, and a benzylidene substituent. The presence of these functional groups makes it a versatile compound with promising properties for research and development.

Recent studies have highlighted the importance of hydrazine derivatives in the development of novel drugs and agrochemicals. The (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate compound has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Its structure allows for easy modification, enabling researchers to tailor its properties for specific applications. For instance, the benzylidene group can be substituted with other aromatic systems to enhance bioavailability or improve pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the hydrazine derivative followed by coupling with the appropriate aldehyde or ketone to form the benzylidene moiety. The tert-butyl group serves as a protecting group during the synthesis, ensuring stability and facilitating further modifications. This approach has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

One of the most promising applications of (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens and enhance crop resistance has been explored in recent agricultural studies. The methoxyethyl group in its structure contributes to its lipophilicity, which enhances its ability to penetrate plant tissues and exert protective effects against fungal infections.

The structural versatility of (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate also makes it an attractive candidate for use in materials science. Researchers have explored its potential as a precursor for advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it suitable for applications requiring high thermal stability and mechanical strength.

In conclusion, the compound (E)-tert-butyl 2-benzylidene-1-(2-methoxyethyl)hydrazinecarboxylate (CAS No. 1956426-88-2) represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple fields. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development efforts.